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Compound of Interest

Compound Name: Pentadecyl carbonochloridate

CAS No.: 81705-90-0

Cat. No.: B1357741

Get Quote

Executive Summary & Chemical Identity
Pentadecyl carbonochloridate is the chloroformate ester of 1-pentadecanol.[1] It serves as a

reactive intermediate for introducing the pentadecyloxycarbonyl (

) moiety into amines (to form carbamates) and alcohols (to form carbonates). Due to the high
electrophilicity of the carbonyl carbon, it is moisture-sensitive and corrosive.[2]
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Property Data

IUPAC Name Pentadecyl carbonochloridate

Common Name Pentadecyl chloroformate

Molecular Formula

Molecular Weight 290.87 g/mol

Physical State
Colorless liquid or low-melting solid (approx.[1]

[3] mp 20–25 °C)

Solubility

Soluble in organic solvents (

,

, THF); hydrolyzes in water.

Synthesis & Preparation Protocol
The most reliable laboratory-scale synthesis utilizes triphosgene (bis(trichloromethyl)

carbonate) as a safer solid substitute for gaseous phosgene. This protocol minimizes the risk of

exposure while maintaining high yield.

Reaction Mechanism
The reaction proceeds via nucleophilic attack of the alcohol oxygen on the carbonyl of

triphosgene (or in-situ generated phosgene), followed by elimination of HCl.
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Figure 1: Synthesis pathway using triphosgene.[1] The base (pyridine) acts as an HCl

scavenger.[2]
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Step-by-Step Protocol
Setup: Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar,

addition funnel, and

inlet.

Reagents:

1-Pentadecanol (10 mmol, 2.28 g)[1]

Triphosgene (3.4 mmol, 1.0 g) – Note: 1/3 eq. triphosgene provides 1 eq. phosgene.[1]

Pyridine (10 mmol, 0.8 mL) – Acid scavenger.

Dichloromethane (DCM, anhydrous, 50 mL).

Procedure:

Dissolve triphosgene in 30 mL DCM and cool to 0 °C in an ice bath.

Dissolve pentadecanol and pyridine in 20 mL DCM and add dropwise to the triphosgene

solution over 30 minutes. Maintain temperature < 5 °C.

Allow the mixture to warm to room temperature and stir for 2 hours.

Monitor: Check reaction progress by IR (disappearance of broad O-H stretch at 3300

, appearance of sharp C=O at ~1780

).

Workup:

Filter off the pyridinium chloride salt.

Concentrate the filtrate under reduced pressure (rotary evaporator).

Purification: Vacuum distillation is possible but risky due to thermal instability. Use crude if

purity >95% by NMR.
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Spectral Data Analysis
A. Infrared Spectroscopy (FT-IR)
The IR spectrum is dominated by the carbonyl stretch. The electronegative chlorine atom

induces a significant inductive effect, shifting the carbonyl band to a higher frequency

compared to standard esters.

Frequency (

)
Intensity Assignment Notes

1775 – 1785 Strong (Sharp) Stretch

Characteristic of

chloroformates (higher

than esters ~1740).[1]

2915 – 2925 Strong Stretch (asym)

Methylene (

) backbone.

2850 – 2855 Strong Stretch (sym)

Methylene (

) backbone.

1130 – 1160 Medium Stretch Ester linkage.

680 – 700 Weak/Medium Stretch
Often obscured but

diagnostic if visible.[1]

B. Nuclear Magnetic Resonance (NMR)
NMR is the definitive method for structural confirmation. The key diagnostic peak is the

-methylene triplet, which is significantly deshielded by the chloroformate group.

1H NMR (300 MHz,

)
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Chemical Shift
(

, ppm)

Multiplicity Integration Assignment
Structural
Context

4.31 – 4.35
Triplet (

Hz)
2H (Deshielded by O

and Carbonyl)

1.70 – 1.80
Multiplet

(Quintet)
2H

1.20 – 1.40 Multiplet (Broad) 24H Bulk
Chain carbons

to

0.86 – 0.90
Triplet (

Hz)
3H Terminal Distal methyl

group

13C NMR (75 MHz,

)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357741?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Shift (

, ppm)
Assignment Notes

150.7 (Carbonyl)

Diagnostic for chloroformates

(Esters ~174, Carbonates

~155).[1]

72.4 Carbon attached to oxygen.[1]

31.9 Near terminal methyl.[1]

29.0 – 29.7 Bulk Overlapping signals for the

long alkyl chain.

25.6
Carbon adjacent to the

-carbon.[1]

22.7 Adjacent to terminal methyl.[1]

14.1 Terminal Standard methyl shift.

C. Mass Spectrometry (MS)
Chloroformates are fragile under Electron Impact (EI) ionization. The molecular ion (

) is often weak or absent. The fragmentation pattern is driven by the loss of the labile chlorine
and the stability of the alkyl chain.

Fragmentation Pathway
Alpha Cleavage/Loss of Cl: The C-Cl bond is weak. Loss of Cl radical yields the acylium ion (

).

Decarboxylation: The acylium ion rapidly loses

to form the alkyl carbocation (

).

Alkyl Series: The alkyl cation (
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) fragments further into the standard hydrocarbon series (

).

Molecular Ion (M+)
[C16H31ClO2]+ 

m/z ~290/292

Acylium Ion
[C16H31O2]+

m/z 255

- Cl (35/37)

Alkyl Cation
[C15H31]+

m/z 211

- CO2 (44)

Hydrocarbon Series
m/z 43, 57, 71, 85...

C-C Cleavage

Click to download full resolution via product page

Figure 2: Primary fragmentation pathway in EI-MS.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1357741/docs?utm_src=pdf-body-img#technical-guide-spectral-characterization-of-pentadecyl-carbonochloridate
https://prepchem.com/synthesis-of-chloromethyl-chloroformate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357741?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


m/z Peak Identity Interpretation

290 / 292

Molecular ion (Weak).[1]

Shows 3:1 ratio due to

.

255 Loss of Chlorine.

211
Pentadecyl cation (Base peak

region).

57, 71, 85 Alkyl fragments
Characteristic hydrocarbon

chain pattern.

Handling & Stability
Moisture Sensitivity: Pentadecyl chloroformate hydrolyzes rapidly in moist air to form 1-

pentadecanol, HCl, and

.[1] It must be stored under inert atmosphere (Argon/Nitrogen).

Corrosivity: The compound releases HCl upon hydrolysis; handle in a fume hood with

appropriate PPE (gloves, goggles).

Storage: Store at 2–8 °C in a tightly sealed container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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